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Compound of Interest

Compound Name:
n-(2-Hydroxyethyl)-4-

nitrobenzamide

CAS No.: 6640-65-9

Cat. No.: B1295902 Get Quote

Chemical Vital Statistics
Before initiating any waste workflow, verify the identity of the material to ensure this protocol

applies.

Parameter Specification

Chemical Name N-(2-Hydroxyethyl)-4-nitrobenzamide

CAS Number 6640-65-9

Molecular Formula C₉H₁₀N₂O₄

Physical State Solid (Pale yellow to crystalline powder)

Solubility
Soluble in polar organic solvents (DMSO,

Methanol); sparingly soluble in water.

Primary Hazards

Skin/Eye Irritant (H315, H319); Potential

Mutagen (Nitroaromatic class); Thermal

Decomposition (NOx).

Executive Safety Assessment (The "Why")
From the desk of the Senior Application Scientist:
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Handling nitro-aromatics requires a nuanced understanding of their functional groups. While N-
(2-Hydroxyethyl)-4-nitrobenzamide is not typically classified as a Class 1 explosive, the nitro

group (-NO₂) is inherently electron-withdrawing and energy-rich.

Thermal Instability: Nitro compounds can undergo exothermic decomposition when heated.

Never autoclave waste containing this compound. The heat and pressure can trigger

uncontrolled decomposition, releasing toxic nitrogen oxides (NOx).

Environmental Mobility: The hydroxyethyl group increases polarity, making this compound

more water-soluble than simple nitrobenzamides. This enhances its mobility in aquatic

systems. Zero drain disposal is the absolute standard; standard wastewater treatment may

not effectively degrade the nitro moiety.

Chemical Incompatibility: The amide linkage is susceptible to hydrolysis in the presence of

strong bases, potentially releasing 4-nitrobenzoic acid and ethanolamine. While not violently

explosive, this reaction alters the waste profile and pH, complicating downstream

incineration.

Waste Segregation & Classification Protocol
Effective disposal begins with segregation at the bench. Use the following logic to determine

the correct waste stream.

Disposal Decision Matrix

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1295902?utm_src=pdf-body
https://www.benchchem.com/product/b1295902?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation:
N-(2-Hydroxyethyl)-4-nitrobenzamide
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Figure 1: Decision matrix for segregating N-(2-Hydroxyethyl)-4-nitrobenzamide waste based

on physical state and solvent carrier.

Step-by-Step Disposal Procedures
Protocol A: Solid Waste (Pure Compound or Spill Debris)
Applicability: Expired reagents, contaminated weighing boats, spill cleanup materials.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated

"Solid Hazardous Waste" bucket with a locking lid. Avoid glass for solids to prevent breakage
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during compaction/transport.

Bagging: Place the solid material inside a clear, 6-mil polyethylene bag before placing it in

the rigid container. This "double containment" prevents dust generation upon reopening.

Labeling:

Primary Constituent: N-(2-Hydroxyethyl)-4-nitrobenzamide.[1][2]

Hazard Checkboxes: Check "Toxic" and "Irritant."

Note: Add "Contains Nitro-Aromatics - Incinerate Only."

Storage: Store in a cool, dry cabinet away from oxidizers (e.g., nitric acid) and strong bases.

Protocol B: Liquid Waste (Solutions)
Applicability: Reaction mixtures, HPLC effluent, mother liquors.

Compatibility Check: Ensure the receiving carboy does NOT contain strong oxidizing acids

(Nitric, Perchloric) or active metals (Sodium, Magnesium).

pH Adjustment: If the solution is highly acidic or basic (pH < 2 or > 12), neutralize to pH 6–8

using mild buffers (Sodium Bicarbonate or Citric Acid) before adding to the organic waste

solvent drum. This prevents exothermic hydrolysis of the amide bond in the drum.

Segregation:

If dissolved in DCM/Chloroform: Dispose in Halogenated Waste.

If dissolved in Methanol/Acetone/DMSO: Dispose in Non-Halogenated Waste.

Cap Venting: Use vented caps (e.g., Nalgene® Eco-Funnel systems) if available, to prevent

pressure buildup from slow thermal decomposition or solvent volatility.

Regulatory & Compliance Data
When filling out waste manifests for Environmental Health & Safety (EHS) or external

contractors (e.g., Clean Harbors, Veolia), use the following classifications.
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Regulatory Body Classification / Code Rationale

EPA (RCRA) Not Listed (P/U) Not specifically listed.

EPA (RCRA) Characteristic Waste

Classify as D001 (Ignitable) if

in flammable solvent. If solid,

often managed as "Non-

Regulated Chemical Waste"

unless toxicity characteristic

(D043) is proven, but best

practice is to manage as

Hazardous.

DOT (Transport) Not Regulated

For the pure solid, it is

generally not regulated as a

hazardous material for

transport unless in bulk

quantities requiring testing.

Destruction Method Incineration

Must be incinerated at

>1000°C with secondary

combustion and scrubbers to

capture NOx gases.

Emergency Response: Spills
Scenario: A 5g bottle of solid powder drops and shatters.

Evacuate & Ventilate: Clear the immediate area. Nitro-aromatics can be respiratory irritants.

[3][4][5]

PPE: Don nitrile gloves (double gloving recommended), safety goggles, and an N95 dust

mask or P100 respirator.

Containment: Do not dry sweep (creates dust). Cover the spill with a wet paper towel

(dampened with water or ethanol) to suppress dust.

Cleanup:
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Scoop the damp material and broken glass into a plastic dustpan.

Wipe the surface with a soap/water solution to remove the hydroxyethyl-polar residues.

Place all debris into the Solid Hazardous Waste container (Protocol A).

Reporting: Log the spill with your facility's EHS officer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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